1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine

• IUPAC Name: 1-[2-(diethylamino)ethyl]-N-(thiophen-2-ylmethyl)benzimidazol-2-amine
• InChI: InChI=1S/C18H24N4S/c1-3-21(4-2)11-12-22-17-10-6-5-9-16(17)20-18(22)19-14-15-8-7-13-23-15/h5-10,13H,3-4,11-12,14H2,1-2H3,(H,19,20)
• InChI Key: HVVBHUJVAMEVSU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=CC=CC=C2N=C1NCC3=CC=CS3
• Molecular Formula: C18H24N4S
• Molecular Weight: 328.5 g/mol

Description

1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine, also known as DIBMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine is not fully understood. However, studies suggest that 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine may exert its anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine may also modulate various signaling pathways involved in cancer progression. In terms of its neuroprotective effects, 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine may protect neurons from oxidative stress and inflammation.
Biochemical and Physiological Effects
1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine has been found to have a low toxicity profile and does not exhibit significant adverse effects in animal models. However, further studies are needed to determine the long-term effects of 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine on human health.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine in lab experiments is its potent anticancer activity, which makes it a promising candidate for developing new cancer therapies. Additionally, 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine has shown neuroprotective effects, which may have implications for the treatment of neurological disorders. However, one limitation of using 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine in lab experiments is its low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

Future research on 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine should focus on elucidating its exact mechanism of action and identifying its molecular targets. Additionally, studies should investigate the efficacy of 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine in animal models of cancer and neurological disorders. Furthermore, the development of novel formulations of 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine that improve its solubility and bioavailability may enhance its therapeutic potential. Finally, the safety and long-term effects of 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine on human health should be thoroughly investigated before its use in clinical settings.
Conclusion
In conclusion, 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. Its potent anticancer activity and neuroprotective effects make it a promising candidate for developing new therapies for cancer and neurological disorders. However, further research is needed to fully understand its mechanism of action and to determine its safety and long-term effects on human health.

Synthesis Methods

The synthesis of 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine involves the reaction of 2-thiophenemethylamine hydrochloride with N-(2-aminoethyl)-N,N-diethylamine in the presence of sodium bicarbonate. This reaction results in the formation of the intermediate product, which is then treated with 2-aminobenzimidazole to yield 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine.

Scientific Research Applications

1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine has been extensively studied for its potential therapeutic properties, particularly in the treatment of cancer and neurological disorders. Studies have shown that 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer. Additionally, 1-[2-(diethylamino)ethyl]-N-(2-thienylmethyl)-1H-benzimidazol-2-amine has been found to have neuroprotective effects and may be a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.